![molecular formula C9H6F6O B1453772 2,2,2-Trifluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol CAS No. 945978-20-1](/img/structure/B1453772.png)
2,2,2-Trifluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol
Overview
Description
2,2,2-Trifluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol, also known as TFPE, is a fluorinated alcohol that has been extensively studied in the field of organic chemistry. This compound is of particular interest due to its unique chemical properties, which make it a valuable tool for a range of scientific applications. In
Scientific Research Applications
Solvolysis Studies
2,2,2-Trifluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol: has been used in solvolysis studies to understand the effects of substituents on the reaction rates. These studies are crucial in physical organic chemistry to comprehend the mechanisms and kinetics of reactions .
Development of Fluorinated Polymers
The compound serves as a precursor in the synthesis of new aromatic 3F polymers. These polymers have potential applications in high-performance materials due to their thermal stability and chemical resistance .
Organocatalysis
It is utilized as an organocatalyst for the oxidation of tertiary amines and azines to N-oxidesalkenes. This application is significant in the field of green chemistry, where organocatalysts offer a more environmentally friendly alternative to metal-based catalysts .
Mechanism of Action
Mode of Action
It is known that it can undergo asymmetric reduction with optically active grignard reagent to form 2,2,2-trifluoro-1-phenylethanol . The exact interaction of this compound with its biological targets and the resulting changes at the molecular level are subjects of ongoing research.
Biochemical Pathways
It is known that it can be used as a starting material for the synthesis of 3-trifluoromethyl-3-phenyldiazirine
Result of Action
As the compound can undergo asymmetric reduction to form 2,2,2-trifluoro-1-phenylethanol , it can be inferred that it may have some influence at the molecular level.
properties
IUPAC Name |
2,2,2-trifluoro-1-[2-(trifluoromethyl)phenyl]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F6O/c10-8(11,12)6-4-2-1-3-5(6)7(16)9(13,14)15/h1-4,7,16H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZYSZNZQTSWKFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(C(F)(F)F)O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,2-Trifluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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